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Compound of Interest

Compound Name: D-(+)-Cellotriose

Cat. No.: B15587152

For researchers and scientists in the fields of biotechnology, pharmaceuticals, and food
science, the proper handling and disposal of laboratory chemicals is paramount to ensuring a
safe and compliant work environment. D-(+)-Cellotriose, a natural oligosaccharide utilized in
various research applications, is generally not classified as a hazardous substance; however,
adherence to proper disposal protocols is still necessary.[1][2]

Immediate Safety and Handling

Before disposal, it is crucial to handle D-(+)-Cellotriose with care to minimize exposure and
environmental contamination. Standard laboratory safety practices should be followed,
including wearing personal protective equipment (PPE) such as gloves and safety glasses.[1]
In case of a spill, the material should be swept up into a suitable container for disposal,
avoiding the creation of dust.[3] It is also important to prevent the chemical from entering
drains.[1]

Disposal Procedures

While D-(+)-Cellotriose is not categorized as hazardous, it should not be disposed of as
common waste. The recommended disposal method involves consultation with local, state, and
federal regulations to ensure full compliance.[1] One suggested method is to dissolve or mix
the material with a combustible solvent and incinerate it in a chemical incinerator equipped with
an afterburner and scrubber.[1]
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For unused quantities, it is essential to store the material properly until disposal. D-(+)-

Cellotriose is hygroscopic and should be kept in a tightly sealed container, often in a freezer at

temperatures below -15°C, under an inert atmosphere such as nitrogen.[2][4]

Key Safety and Disposal Information

Source

Parameter

Information

Hazard Classification

Not classified as hazardous

under GHS and OSHA 29 CFR

1910.1200

[1]2]

Primary Disposal Route

Chemical incineration

[1]

Spill Cleanup

Sweep into a suitable
container for disposal, avoid

dust formation

[3]

Environmental Precautions

Prevent entry into drains

[1]

Storage Conditions

Store in a freezer (<-15°C),
tightly sealed, under an inert

atmosphere

[2]14]

Regulatory Compliance

Consult and observe all
federal, state, and local

regulations

[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of D-(+)-

Cellotriose.
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D-(+)-Cellotriose Disposal Protocol
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D-(+)-Cellotriose Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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